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Compound of Interest

Compound Name: Fmoc-L-Lys(4-N3-Z)-OH

Cat. No.: B8299111 Get Quote

Essential Safety and Handling Guide for Fmoc-L-
Lys(4-N3-Z)-OH
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Fmoc-L-Lys(4-N3-Z)-OH.

Adherence to these protocols is essential for ensuring personal safety and maintaining the

integrity of experimental work. The presence of an azido functional group necessitates specific

precautions due to potential explosive and toxic hazards.[1][2][3][4]

Hazard Assessment
While a specific Safety Data Sheet (SDS) for Fmoc-L-Lys(4-N3-Z)-OH is not readily available,

a hazard assessment based on structurally related compounds, particularly those containing an

azide group, indicates the following potential risks. The GHS hazard statements for a similar

compound, (S)-5-Azido-2-(Fmoc-amino)pentanoic acid, include H315 (Causes skin irritation),

H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[5].
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Hazard Type Description Mitigation Measures

Explosive Potential

Organic azides can be

sensitive to shock, heat,

friction, or light, potentially

leading to violent

decomposition.[3][4] The risk

increases with concentration

and exposure to incompatible

materials like metals.[4][6]

Handle in small quantities, use

non-metal tools, avoid grinding

and heating, and use a blast

shield for reactions.[6]

Toxicity

Azido compounds can be toxic

if inhaled, swallowed, or

absorbed through the skin.[3]

[7] Hydrazoic acid, which is

highly toxic and volatile, can

form if azides come into

contact with acid.[4][6]

Handle in a certified chemical

fume hood, use appropriate

PPE to prevent all routes of

exposure, and avoid contact

with acids.[1][6]

Irritation

As with many fine chemical

powders, this compound may

cause skin, eye, and

respiratory tract irritation.[3][5]

[7]

Use specified PPE to prevent

contact. Minimize dust and

aerosol generation.[5][8]

Personal Protective Equipment (PPE)
A comprehensive, multi-layered approach to PPE is mandatory when handling Fmoc-L-Lys(4-
N3-Z)-OH to minimize exposure risks.[3]
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PPE Category Item Specification & Rationale

Eye & Face Protection

Chemical Splash Goggles & Face Shield: Tightly

fitting chemical splash goggles are required at

all times.[1][6] An 8-inch minimum face shield

must be worn over the goggles when there is

any risk of splashing or aerosol generation.[1][8]

All eye and face protection should be approved

under government standards such as NIOSH

(US) or EN 166 (EU).[8][9]

Hand Protection

Double Gloving (Nitrile with Chemical-Resistant

Outer Glove): Double-gloving is recommended.

[1] The inner glove should be nitrile. The outer

glove should be a heavy-duty, chemical-

resistant material (e.g., butyl rubber or Silver

Shield®).[1][6] Gloves must be inspected for

integrity before each use and removed properly

(without touching the outer surface) to avoid

skin contact.[9] Contaminated gloves must be

disposed of immediately as hazardous waste.[1]

[9]

Body Protection

Flame-Resistant Laboratory Coat: A flame-

resistant lab coat is the minimum requirement.

[1] For procedures with a higher risk of

splashing or contamination, a chemical-resistant

apron or a full-body suit should be worn over the

lab coat.[1]

Respiratory Protection

Chemical Fume Hood: All handling of solid and

dissolved Fmoc-L-Lys(4-N3-Z)-OH must be

conducted in a properly functioning and certified

chemical fume hood to prevent inhalation of

dust or vapors.[1][6] If there is a potential for

aerosol generation outside of a fume hood, a

NIOSH-approved respirator is required.[1]

Footwear Fully Enclosed, Chemical-Resistant Shoes:

Fully enclosed shoes made of a chemical-
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resistant material are mandatory to protect from

spills.[1]

Operational Plan and Handling Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store in a cool, dry, and well-ventilated area, away from heat, light, and sources of ignition.[4]

[8] Recommended storage may be refrigerated (2-8 °C) and under an inert gas.

Keep the container tightly closed to prevent moisture contamination.[8]

Store away from incompatible materials, especially acids and strong oxidizing agents.[4][6]

[9]

2. Engineering Controls:

Ventilation: Always handle this compound within a certified chemical fume hood.[1][6][8]

Blast Shield: For reactions involving heating or scaling up, the use of a blast shield in front of

the apparatus inside the fume hood is required.[6]

Work Area: Line the work surface with disposable absorbent bench paper to contain potential

spills.[3] Ensure an eyewash station and safety shower are immediately accessible.[3]

3. Handling and Experimental Protocols:

Avoid Dust and Aerosols: Handle the solid carefully to avoid the formation of dust and

aerosols during weighing and transfer.[8]

Use Non-Metal Tools: Use only plastic, ceramic, or Teflon-coated spatulas and tools for

handling.[6] Never use metal spatulas, as they can form shock-sensitive heavy metal azides.

[1][4]
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Avoid Friction: Do not grind or subject the material to strong agitation or friction.[6] If using

glassware with ground glass joints, ensure they are thoroughly rinsed and clean.[6]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before breaks, and at the end of the workday.[8] Do not eat, drink, or smoke in

the laboratory.[8]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure safety. Azide-

containing waste is considered hazardous.

Solid Waste: All contaminated solid waste, including used PPE (gloves, disposable coats),

bench paper, and weighing boats, must be collected in a designated, clearly labeled

hazardous waste container.

Chemical Waste:

Collect all solutions containing Fmoc-L-Lys(4-N3-Z)-OH in a dedicated, sealed, and

properly labeled hazardous waste container.

CRITICAL: Under no circumstances should azide-containing waste be poured down the

drain.[6] Azides can react with metals in plumbing (e.g., copper, lead) to form highly

explosive metal azides.[1][4][6]

Empty Containers: Empty containers may retain product residue and must be disposed of in

the same manner as the chemical itself.[8]

Deactivation: For dilute waste streams, a chemical deactivation procedure to destroy the

azide may be considered. This should only be performed by highly trained personnel in a

controlled environment following a validated and approved institutional protocol.[6] A

common method for deactivating sodium azide involves reaction with nitrous acid, but the

suitability for this specific organic azide must be evaluated.[6]

Workflow for Safe Handling
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4. Perform Experiment
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& Equipment

Proceed to Cleanup Proceed to Cleanup
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Click to download full resolution via product page

Caption: Workflow for handling Fmoc-L-Lys(4-N3-Z)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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